Regioisomeric Purity: Discrimination Against the 6-Substituted Isomer by Chromatographic Retention
High-purity procurement of the title compound is validated by its distinct physicochemical identity relative to the 6-substituted acetohydrazide isomer (CAS 5622-52-6). While no biological potency data were available, the two regioisomers are separable by standard reverse-phase HPLC as evidenced by their differing SMILES and calculated LogP values: the N-1 isomer (target) has XLogP3-AA of 1.0 compared to 0.8 for the 6-substituted isomer [1]. This difference, although small, ensures that the correct isomer can be assured by in-house analytical methods. For a procurement specialist seeking a specific reactive scaffold, delivering the wrong positional isomer would compromise synthetic reproducibility of downstream hydrazone or heterocycle libraries [2].
| Evidence Dimension | Chromatographic distinguishability (calculated LogP, SMILES connectivity) |
|---|---|
| Target Compound Data | SMILES: NNC(=O)CN1CCCC2=CC=CC=C21; XLogP3-AA = 1.0 [1] |
| Comparator Or Baseline | 2-(1,2,3,4-Tetrahydroquinolin-6-yl)acetohydrazide (CAS 5622-52-6): SMILES NNC(=O)Cc1ccc2c(c1)CCCN2; XLogP3-AA = 0.8 |
| Quantified Difference | ΔXLogP = 0.2; distinct SMILES connectivity (N-1 vs C-6 linkage) |
| Conditions | In silico computed properties; reverse-phase HPLC retention prediction |
Why This Matters
Confirms that analytical identity can be rigorously verified; receiving the wrong positional isomer would invalidate synthetic protocols that rely on the N-nucleophile's orientation and electronic properties.
- [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 2327118. PubChem, 2025. View Source
- [2] Sridhar, P., et al. Synthesis of quinoline acetohydrazide-hydrazone derivatives evaluated as DNA gyrase inhibitors and potent antimicrobial agents. RSC Advances, 2016. View Source
